2-chloro-N-cyclopropyl-N-(oxolan-3-ylmethyl)acetamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-(oxolan-3-ylmethyl)acetamide
• InChI: InChI=1S/C10H16ClNO2/c11-5-10(13)12(9-1-2-9)6-8-3-4-14-7-8/h8-9H,1-7H2
• InChI Key: VFMDBZPXRIDRPD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2CCOC2)C(=O)CCl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

2-chloro-N-cyclopropyl-N-(oxolan-3-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CP-465,022 and is a potent and selective antagonist of the orexin-1 receptor. Orexin-1 receptor antagonists have been studied for their potential use in the treatment of various disorders including insomnia, anxiety, and depression.

Mechanism of Action

CP-465,022 works by selectively blocking the orexin-1 receptor. Orexin is a neuropeptide that plays a crucial role in regulating wakefulness and arousal. By blocking the orexin-1 receptor, CP-465,022 promotes sleep and reduces wakefulness.
Biochemical and Physiological Effects:
CP-465,022 has been shown to have a number of biochemical and physiological effects. Studies have demonstrated that CP-465,022 reduces wakefulness and increases sleep time by promoting slow-wave sleep. Additionally, CP-465,022 has been shown to have anxiolytic effects and may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

CP-465,022 has a number of advantages for use in lab experiments. It is a potent and selective antagonist of the orexin-1 receptor, making it a valuable tool for studying the role of orexin in various physiological processes. However, one limitation of CP-465,022 is that it is not orally bioavailable, making it difficult to administer in some experiments.

Future Directions

There are a number of potential future directions for research on CP-465,022. One area of interest is in the development of new orexin receptor antagonists with improved pharmacokinetic properties. Additionally, further studies are needed to fully understand the role of orexin in various physiological processes and to determine the potential therapeutic applications of orexin receptor antagonists.

Synthesis Methods

CP-465,022 can be synthesized using a multi-step process starting with the reaction of chloroacetyl chloride with cyclopropylamine. The resulting product is then reacted with oxolane to yield the final product, CP-465,022.

Scientific Research Applications

CP-465,022 has been extensively studied for its potential applications in various fields. One of the major areas of research is in the treatment of insomnia. Studies have shown that CP-465,022 is effective in improving sleep quality and increasing total sleep time in both animal models and humans.